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Compound of Interest

Compound Name: Ethyl 2,5-dichlorobenzoate

Cat. No.: B1581286 Get Quote

An In-Depth Technical Guide to Ethyl 2,5-Dichlorobenzoate for Scientific Professionals

Introduction
Ethyl 2,5-dichlorobenzoate is a significant chemical intermediate with a diverse range of

applications, from pharmaceutical synthesis to agrochemicals and perfumery.[1] Its

disubstituted chlorinated benzene ring structure makes it a versatile scaffold for building

molecular complexity, offering specific steric and electronic properties that are valuable in drug

design and materials science. This guide provides a comprehensive overview of its chemical

identity, properties, synthesis, analytical characterization, and applications, tailored for

researchers, chemists, and professionals in drug development.

Chemical Identity and Nomenclature
Proper identification is the cornerstone of chemical research and development. Ethyl 2,5-
dichlorobenzoate is known by several names and identifiers across various chemical

databases and regulatory bodies.

The formally recognized IUPAC name for this compound is ethyl 2,5-dichlorobenzoate.[2][3]

Table 1: Chemical Identifiers for Ethyl 2,5-Dichlorobenzoate
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Identifier Value

IUPAC Name ethyl 2,5-dichlorobenzoate[2][3][4]

Synonyms

2,5-Dichlorobenzoic acid ethyl ester; Benzoic

acid, 2,5-dichloro-, ethyl ester; RARECHEM AL

BI 0427[5][6]

CAS Number 35112-27-7[1][2][6][7][8]

Molecular Formula C₉H₈Cl₂O₂[1][5][7][8]

Molecular Weight 219.06 g/mol [1][5][7][8]

InChIKey JSZYWIKNIZKJAN-UHFFFAOYSA-N[2][3][5]

Canonical SMILES CCOC(=O)c1cc(Cl)ccc1Cl[5][9]

| EINECS | 252-373-6[1][8] |

Physicochemical Properties
The physical and chemical properties of Ethyl 2,5-dichlorobenzoate dictate its handling,

storage, and reaction conditions. It is characterized as a clear liquid, which is highly soluble in

common organic solvents.[1]

Table 2: Key Physicochemical Properties

Property Value

Appearance
Colorless to light orange/green clear
liquid[1]

Boiling Point 270-271 °C[1]

Density 1.31 g/cm³[1]

Refractive Index 1.5360[1]

Vapor Pressure 0.00357 mmHg at 25°C[1]
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| Storage | Store in a dry, sealed container at room temperature[1][10] |

Synthesis and Manufacturing
The most common and industrially viable method for synthesizing Ethyl 2,5-dichlorobenzoate
is through the Fischer esterification of its corresponding carboxylic acid.

Reaction Principle
The synthesis involves the reaction of 2,5-dichlorobenzoic acid with anhydrous ethanol in the

presence of a strong acid catalyst, typically concentrated sulfuric acid. The catalyst's role is

crucial; it protonates the carbonyl oxygen of the carboxylic acid, thereby increasing the

electrophilicity of the carbonyl carbon and making it more susceptible to nucleophilic attack by

the ethanol. The reaction is reversible, so it is typically conducted under reflux conditions to

drive the equilibrium towards the formation of the ester product by removing water as it is

formed.

2,5-Dichlorobenzoic Acid
+ Anhydrous Ethanol

Fischer Esterification
(Reflux)

H₂SO₄ (cat.)

Aqueous Workup
(Neutralization & Extraction)

Cooling Distillation or
Chromatography

Crude Product Ethyl 2,5-DichlorobenzoatePurity >98%

Click to download full resolution via product page

Caption: General workflow for the synthesis of Ethyl 2,5-dichlorobenzoate.

Experimental Protocol: Laboratory Scale Synthesis
This protocol outlines a standard procedure for the synthesis of Ethyl 2,5-dichlorobenzoate.

Materials:

2,5-Dichlorobenzoic acid (1 equiv.)

Anhydrous Ethanol (10-20 equiv., serves as reactant and solvent)
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Concentrated Sulfuric Acid (0.1 equiv.)

Saturated Sodium Bicarbonate solution

Brine (Saturated NaCl solution)

Anhydrous Magnesium Sulfate

Organic solvent for extraction (e.g., Diethyl ether or Ethyl acetate)

Procedure:

Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add 2,5-dichlorobenzoic acid and anhydrous ethanol.

Catalyst Addition: Slowly add concentrated sulfuric acid to the stirring mixture. The addition is

exothermic and should be done carefully.

Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction

progress using Thin Layer Chromatography (TLC).

Workup - Quenching: After the reaction is complete, cool the mixture to room temperature.

Slowly pour the mixture into a beaker of ice water.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract with an organic

solvent (e.g., diethyl ether) three times.

Washing: Combine the organic layers and wash sequentially with water, saturated sodium

bicarbonate solution (to neutralize the acid catalyst), and finally with brine. The bicarbonate

wash must be done carefully to vent any CO₂ gas produced.

Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, then filter to

remove the drying agent.

Solvent Removal: Remove the solvent from the filtrate using a rotary evaporator to yield the

crude product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Purify the crude ester by vacuum distillation to obtain pure Ethyl 2,5-
dichlorobenzoate.

Applications in Research and Development
The utility of Ethyl 2,5-dichlorobenzoate stems from its status as a versatile chemical

intermediate.

Pharmaceutical Manufacturing: It serves as a key building block in the synthesis of more

complex active pharmaceutical ingredients (APIs).[1] The chlorine atoms provide sites for

nucleophilic substitution or cross-coupling reactions, while the ester can be hydrolyzed back

to a carboxylic acid or converted to an amide, enabling a wide range of molecular

elaborations.

Agrochemicals: It is an active ingredient in some insecticides, where its chemical structure

contributes to its efficacy in pest control.[1] The related compound, methyl 2,5-
dichlorobenzoate, is used as a plant growth regulator and fungicide.[11][12][13]

Perfumery: Due to its characteristic strong, sweet odor, it is utilized as a fragrance

component in perfumes and colognes.[1]

General Chemical Synthesis: It is also used as an intermediate in the production of dyes,

plastics, and resins, highlighting its versatility across different chemical industries.[1]

Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity, purity, and structure of

Ethyl 2,5-dichlorobenzoate. This is typically achieved through a combination of spectroscopic

and chromatographic techniques.
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Caption: Standard analytical workflow for the characterization of a chemical compound.

Spectroscopic Analysis
¹H NMR (Proton Nuclear Magnetic Resonance): Provides information on the proton

environment. The spectrum should show a triplet and a quartet characteristic of the ethyl

group, along with signals in the aromatic region corresponding to the three protons on the

dichlorinated benzene ring.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Reveals the number of unique carbon

environments. Key signals include the carbonyl carbon of the ester (around 165 ppm),
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carbons of the ethyl group, and the six distinct carbons of the aromatic ring.

IR (Infrared) Spectroscopy: Used to identify functional groups. A strong absorption band

around 1720-1740 cm⁻¹ is indicative of the C=O (ester) stretching vibration.[14] C-O

stretching and aromatic C-Cl stretching bands will also be present.[3]

MS (Mass Spectrometry): Determines the molecular weight and fragmentation pattern. The

mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight

(219.06 g/mol ).[2][3] The characteristic isotopic pattern of two chlorine atoms (M, M+2, M+4

peaks in a ~9:6:1 ratio) is a definitive feature for confirming the presence of the dichlorinated

structure.

Chromatographic Analysis Protocol: GC/MS
Gas Chromatography coupled with Mass Spectrometry (GC/MS) is the preferred method for

assessing purity and confirming identity.

Procedure:

Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a volatile

organic solvent like dichloromethane or ethyl acetate.

Instrument Setup:

GC Column: Use a non-polar or medium-polarity capillary column (e.g., DB-5ms).

Injection: Inject 1 µL of the sample solution into the GC inlet, typically in split mode.

Temperature Program: Start with an initial oven temperature of ~80°C, hold for 1-2

minutes, then ramp up to ~280°C at a rate of 10-20°C/min.

Carrier Gas: Use Helium at a constant flow rate.

MS Detection: Set the mass spectrometer to scan in Electron Ionization (EI) mode over a

mass range of 40-400 amu.

Data Analysis:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.mdpi.com/2073-4352/2/2/521
https://webbook.nist.gov/cgi/inchi?ID=C35112277&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C35112-27-7
https://webbook.nist.gov/cgi/inchi?ID=C35112277&Mask=80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purity: The purity is determined by the relative area of the main peak in the chromatogram.

High-purity samples will show a single dominant peak.

Identification: The mass spectrum of the peak is compared to a reference library (e.g.,

NIST) and checked for the expected molecular ion and fragmentation pattern.[2]

Safety and Handling
Ethyl 2,5-dichlorobenzoate is a chemical that requires careful handling in a laboratory or

industrial setting.

Table 3: GHS Hazard Information

Hazard Class Statement

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

| Respiratory Irritation | H335: May cause respiratory irritation |

(Corresponds to risk statements 36/37/38)[1]

Handling Recommendations:

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

In case of contact, wash the affected area thoroughly with water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1581286?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

